Cas no 116206-75-8 (trans-DATPP)

• Product Name: trans-DATPP
• CAS No: 116206-75-8
• MF: C₄₄H₃₂N₆
• MW: 644.76508
• CID: 3036880
• PubChem ID: 136744721
• Update Time: 2025-07-03

trans-DATPP Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,?4'-?(10,?20-?diphenyl-?21H,?23H-?porphine-?5,?15-?diyl)?bis-
• Benzenamine, 4,​4'-​(10,​20-​diphenyl-​21H,​23H-​porphine-​5,​15-​diyl)​bis-
• 5,15-Di(4-aminophenyl)-10,20-diphenyl porphine
• Benzenamine, 4,4'-(10,20-diphenyl-21H,23H-porphine-5,15-diyl)bis-
• trans-DATPP
• CS-0087105
• 4,4-(10,20-Diphenyl-21H ,23H -porphine-5,15-diyl)bis[benzenamine]
• BS-46812
• CHEMBL3408511
• 5,15-bis(4-aminophenyl)-10,20-diphenylporphyrin
• F77386
• YSWG738
• 116206-75-8

• Inchi： InChI=1S/C44H32N6/c45-31-15-11-29(12-16-31)43-37-23-19-33(47-37)41(27-7-3-1-4-8-27)34-20-24-38(48-34)44(30-13-17-32(46)18-14-30)40-26-22-36(50-40)42(28-9-5-2-6-10-28)35-21-25-39(43)49-35/h1-26,47,50H,45-46H2
• InChI Key： FNUGBWUULHWQCC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)N)C8=CC=CC=C8)C=C4)C9=CC=C(C=C9)N)N3

Computed Properties

• Exact Mass: 644.26884505g/mol
• Monoisotopic Mass: 644.26884505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 109Ų

Additional information on trans-DATPP

Introduction to trans-DATPP (CAS No. 116206-75-8) and Its Recent Applications in Chemical Biology

The compound trans-DATPP (cis-diethylaminotriphenylphosphonium) with the chemical identifier CAS No. 116206-75-8 has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This organophosphorus compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its versatile applications in various biochemical processes and drug development initiatives.

trans-DATPP is a derivative of triphenylphosphonium, which is known for its ability to interact with biological membranes and facilitate the transport of charged molecules across lipid bilayers. This property makes it an invaluable tool in the study of membrane dynamics and the development of novel therapeutic agents that target specific cellular compartments. The compound's stability under a range of physiological conditions further enhances its utility in both in vitro and in vivo experimental settings.

Recent studies have highlighted the role of trans-DATPP in the development of targeted drug delivery systems. Its ability to form stable complexes with a variety of pharmacologically active molecules has opened new avenues for the creation of prodrugs that can be selectively activated within specific tissues or organs. This approach not only improves the bioavailability of therapeutic agents but also minimizes off-target effects, thereby enhancing overall treatment efficacy.

In addition to its applications in drug delivery, trans-DATPP has been explored as a potential therapeutic agent itself. Research indicates that it can modulate mitochondrial function and influence cellular energy metabolism, making it a candidate for treating conditions related to mitochondrial dysfunction. These conditions include neurodegenerative diseases such as Alzheimer's and Parkinson's, where impaired energy production plays a critical role in disease progression.

The compound's interaction with biological membranes also makes it a valuable tool in studying lipid raft formation and dynamics. Lipid rafts are specialized microdomains within cell membranes that are involved in signal transduction, endocytosis, and other critical cellular processes. By interacting with lipid rafts, trans-DATPP can help researchers better understand the mechanisms underlying these processes and develop targeted interventions.

Another area where CAS No. 116206-75-8 has shown promise is in the field of photodynamic therapy (PDT). When combined with photosensitizing agents, trans-DATPP can enhance the generation of reactive oxygen species (ROS), which are toxic to cancer cells. This synergistic effect increases the efficacy of PDT while reducing side effects associated with traditional chemotherapy methods.

The synthesis and characterization of trans-DATPP have also contributed to advancements in synthetic chemistry. Its versatile reactivity allows for the development of novel phosphorus-containing compounds with tailored properties for specific applications. These advancements are not only expanding our understanding of organophosphorus chemistry but also providing new tools for drug discovery and development.

In conclusion, trans-DATPP, identified by its CAS number CAS No. 116206-75-8, is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its ability to interact with biological membranes, modulate cellular processes, and enhance drug delivery systems makes it a valuable asset in both academic research and industrial applications. As our understanding of its mechanisms and applications continues to grow, we can expect further innovations that will shape the future of medicine and biotechnology.